4-(4-Chlorophenyl)but-3-yn-2-one

• IUPAC Name: 4-(4-chlorophenyl)but-3-yn-2-one
• InChI: InChI=1S/C10H7ClO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-7H,1H3
• InChI Key: HFASFWYORFMUJK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C#CC1=CC=C(C=C1)Cl
• Molecular Formula: C10H7ClO
• DSSTOX Substance ID: DTXSID30344343
• Molecular Weight: 178.61 g/mol
• CAS RN: 39180-26-2

Description

4-(4-Chlorophenyl)but-3-yn-2-one is a useful research compound. Its molecular formula is C10H7ClO and its molecular weight is 178.61 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Molecular Docking and Antimicrobial Activity : Studies have explored molecules similar to 4-(4-Chlorophenyl)but-3-yn-2-one for their antimicrobial activity. For example, 3-(4-Chlorophenyl)-5-[4-propan-2-yl) phenyl-4, 5-dihydro-1H-pyrazol-1-yl] (pyridin-4-yl) methanone (CPPPM) demonstrated antibacterial and antifungal effects, and docking simulations suggested potential as a drug candidate (Sivakumar et al., 2021).

• Spectroscopic and Quantum Chemical Studies : The spectroscopic features and quantum chemical calculations of molecules structurally similar to 4-(4-Chlorophenyl)but-3-yn-2-one have been extensively studied. For instance, analysis of the molecular structure, vibrational spectra, and electronic properties of these compounds provided insights into their stability and electronic behavior (Viji et al., 2020).

• Non-Linear Optical Properties and Molecular Structure : Research has been conducted on the non-linear optical properties and molecular structure of compounds like (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, which is synthesized from similar starting materials. This research provides insights into the charge transfer within the molecule and its potential applications in non-linear optics (Najiya et al., 2014).

• Anticancer and Antimicrobial Potential : Investigations into the biological applications have shown that structurally similar compounds exhibit potential for anticancer and antimicrobial activities. The study of these compounds' interactions with various proteins through molecular docking helps in understanding their mechanism of action and potential therapeutic uses (A. Viji et al., 2020).

• Synthesis and Characterization of Novel Compounds : Research also includes the synthesis and characterization of novel compounds containing the 4-chlorophenyl group. These studies contribute to the understanding of the compounds' structural and chemical properties, which is essential for the development of new materials and drugs (Mehta, 2016).